Cas no 24920-40-9 (Benzene, 2-(butylthio)-1,4-dimethoxy-)

• Product Name: Benzene, 2-(butylthio)-1,4-dimethoxy-
• CAS No: 24920-40-9
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 1419088
• PubChem ID: 13957581
• Update Time: 2025-04-20

Benzene, 2-(butylthio)-1,4-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(butylthio)-1,4-dimethoxy-
• 2-butylsulfanyl-1,4-dimethoxybenzene
• 24920-40-9
• DTXSID90553297
• 2-(BUTYLSULFANYL)-1,4-DIMETHOXYBENZENE

• Inchi： 1S/C12H18O2S/c1-4-5-8-15-12-9-10(13-2)6-7-11(12)14-3/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： SYVBNBNOXZNPKM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)CCCC

Computed Properties

• Exact Mass: 226.10284
• Monoisotopic Mass: 226.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 18.46